2-(8-(4-benzylpiperidin-1-yl)-1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)acetic acid

• IUPAC Name: 2-[8-(4-benzylpiperidin-1-yl)-1,3-dimethyl-2,6-dioxopurin-7-yl]acetic acid
• InChI: InChI=1S/C21H25N5O4/c1-23-18-17(19(29)24(2)21(23)30)26(13-16(27)28)20(22-18)25-10-8-15(9-11-25)12-14-6-4-3-5-7-14/h3-7,15H,8-13H2,1-2H3,(H,27,28)
• InChI Key: FUGDKNJNSBXEGG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)N3CCC(CC3)CC4=CC=CC=C4)CC(=O)O
• Molecular Formula: C21H25N5O4
• Molecular Weight: 411.5 g/mol

Description

2-(8-(4-benzylpiperidin-1-yl)-1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)acetic acid is a useful research compound. Its molecular formula is C21H25N5O4 and its molecular weight is 411.462. The purity is usually 95%.
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Scientific Research Applications

Analgesic and Anti-Inflammatory Applications

A study by Zygmunt et al. (2015) highlights the analgesic activity of new derivatives similar to the chemical structure , revealing significant analgesic properties. These compounds, particularly benzylamide derivatives, showed a strong analgesic and anti-inflammatory effect, surpassing acetylsalicylic acid (aspirin) in efficacy. This indicates the potential of such compounds in developing new analgesic and anti-inflammatory medications (Zygmunt, M., Chłoń-Rzepa, G., Sapa, J., & Pawłowski, M., 2015).

Photoluminescent Properties

The research into metal-organic polymers incorporating similar structural motifs to the compound has shown promising photoluminescent properties. These studies, such as the one conducted by Chen et al. (2003), focus on the synthesis of polymers with unique three-dimensional frameworks that exhibit strong photoluminescence at room temperature. Such properties are of interest for applications in materials science and optoelectronics (Chen, W., Wang, J.-Y., Chen, C., Yue, Q., Yuan, H., Chen, J.-S., & Wang, S.-N., 2003).

Synthesis and Catalysis

Research on derivatives related to "2-(8-(4-benzylpiperidin-1-yl)-1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)acetic acid" has also extended to synthetic chemistry applications. For example, the development of efficient reagent systems for the photoinduced reductive transformation of α,β-epoxy ketones to β-hydroxy ketones, as explored by Hasegawa et al. (2004), demonstrates the compound's relevance in synthetic organic chemistry. Such studies contribute to the advancement of synthesis methodologies for complex organic molecules (Hasegawa, E., Chiba, N., Nakajima, A., Suzuki, K., Yoneoka, A., & Iwaya, K., 2004).

Electrochemical Applications

Another area of application is in the electrochemical oxidation of alcohols and aldehydes to carboxylic acids, as demonstrated by Rafiee et al. (2018). This study utilized a mediator related to the compound of interest to convert a variety of substrates to their corresponding carboxylic acids under mild conditions, highlighting potential applications in green chemistry and sustainable synthesis processes (Rafiee, M., Konz, Z. M., Graaf, M., Koolman, H., & Stahl, S., 2018).